Cas no 21724-51-6 (4H-1,2,4-Triazol-4-amine, N-butyl-)

• Product Name: 4H-1,2,4-Triazol-4-amine, N-butyl-
• CAS No: 21724-51-6
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 3910775
• PubChem ID: 14117888
• Update Time: 2025-04-22

4H-1,2,4-Triazol-4-amine, N-butyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazol-4-amine, N-butyl-
• SCHEMBL4648272
• N-butyl-4H-1,2,4-triazol-4-amine
• ALBB-034477
• N-butyl-1,2,4-triazol-4-amine
• 21724-51-6
• N-butyl-N-(4H-1,2,4-triazol-4-yl)amine
• AKOS021982348

• Inchi： 1S/C6H12N4/c1-2-3-4-9-10-5-7-8-6-10/h5-6,9H,2-4H2,1H3
• InChI Key： NQIOHFMFFLZEAG-UHFFFAOYSA-N
• SMILES： N1=CN(NCCCC)C=N1

Computed Properties

• Exact Mass: 140.106196400Da
• Monoisotopic Mass: 140.106196400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 79.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7Ų